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Compound of Interest

1,1-Bis[4-
Compound Name:
(dimethylamino)phenyljthiourea

Cat. No.: B084987

An examination of the synthesis, physicochemical properties, and potential biological activities
of a symmetrically substituted diarylthiourea for researchers, scientists, and drug development
professionals.

Initial Clarification: The requested compound, 1,1-Bis[4-(dimethylamino)phenyl]thiourea, is
an asymmetrically substituted thiourea. However, a comprehensive search of available
scientific literature and chemical databases did not yield specific information or a registered
CAS number for this particular isomer. The symmetrically substituted isomer, 1,3-Bis[4-
(dimethylamino)phenyljthiourea, is more commonly documented. Therefore, this technical
guide will focus on the latter, assuming it to be the compound of interest.

Physicochemical Properties

The fundamental physicochemical properties of 1,3-Bis[4-(dimethylamino)phenyl]thiourea are
summarized in the table below, providing a foundational understanding of the compound's
characteristics.
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Property Value Reference
CAS Number 13991-81-6 [1]
Molecular Formula C17H22N4S [1]
Molecular Weight 314.45 g/mol [1]
Appearance White to off-white powder

Boiling Point 464.4 °C at 760 mmHg [1]
Flash Point 234.7 °C [1]
Density 1.239 g/cm3 [1]
LogP 3.77 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C);untg p N ]
Rotatable Bond Count 4 [1]

Synthesis of 1,3-Bis[4-
(dimethylamino)phenyl]thiourea

The synthesis of symmetrically disubstituted thioureas like 1,3-Bis[4-
(dimethylamino)phenyl]thiourea can be achieved through several established methods. A
common and effective approach involves the reaction of the corresponding amine with a
thiocarbonyl source, such as carbon disulfide or thiophosgene.

Experimental Protocol: Synthesis via Carbon Disulfide

This protocol outlines a general procedure for the synthesis of N,N'-diarylthioureas from an
aromatic amine and carbon disulfide.

Materials:

» 4-(Dimethylamino)aniline
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e Carbon disulfide (CS2)

» Pyridine (as a catalyst and base)

o Ethanol (as a solvent)

e Hydrochloric acid (HCI)

¢ Distilled water

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
(dimethylamino)aniline (2 equivalents) in ethanol.

e Add a catalytic amount of pyridine to the solution.

» Slowly add carbon disulfide (1 equivalent) to the stirred solution at room temperature.

 After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion of the reaction, cool the mixture to room temperature.

» Slowly pour the reaction mixture into a beaker containing ice-cold water with vigorous stirring
to precipitate the crude product.

« Filter the precipitate using a Buchner funnel and wash thoroughly with distilled water to
remove any unreacted starting materials and pyridine.

» To purify the product, recrystallize the crude solid from a suitable solvent system, such as
ethanol-water.

e Dry the purified crystals of 1,3-Bis[4-(dimethylamino)phenyl]thiourea in a vacuum oven.

o Characterize the final product using technigues such as melting point determination, *H
NMR, 8C NMR, and FT-IR spectroscopy to confirm its identity and purity.
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Synthesis workflow for 1,3-Bis[4-(dimethylamino)phenyl]thiourea.

Potential Biological Activities and Applications
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Thiourea derivatives are a class of compounds that have garnered significant interest in
medicinal chemistry due to their diverse biological activities. Bis-aryl thioureas, in particular,
have been investigated for their potential as anticancer and antioxidant agents.

Anticancer Activity

Numerous studies have reported the cytotoxic effects of bis-aryl thiourea derivatives against
various cancer cell lines. While specific ICso values for 1,3-Bis[4-
(dimethylamino)phenyl]thiourea are not readily available in the reviewed literature, related
compounds have shown significant activity. For instance, a novel synthetic 1,3-phenyl bis-
thiourea compound, 1,1'-[1,3-phenylene]bis[3-(3,5-dimethylphenyl)thiourea], was found to be
cytotoxic to multiple cancer cell lines at nanomolar concentrations.[2][3] Another study on
halogenated bis-phenylthiourea derivatives reported potent proapoptotic effects in cancer cells.

Mechanism of Action: The anticancer activity of bis-aryl thioureas is believed to stem from their
ability to interfere with critical cellular processes. One proposed mechanism is the inhibition of
microtubule polymerization, which leads to mitotic arrest in the G2/M phase of the cell cycle
and subsequently induces apoptosis.[2][3] Additionally, some thiourea derivatives have been
shown to target signaling pathways crucial for cancer cell proliferation and survival, such as the
Raf kinase and Wnt/(3-catenin pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 1,3-Bis[4-
(dimethylamino)phenyl]thiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084987#cas-number-for-1-1-bis-4-dimethylamino-
phenyl-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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